Ethanaminium, 2-((4-(4-hexylbenzoyl)benzoyl)oxy)-N-(2-((4-(4-hexylbenzoyl)benzoyl)oxy)ethyl)-N,N-dimethyl-, bromide

• CAS No.: 108418-25-3
• Molecular Formula: C46H56BrNO6
• Molecular Weight: 798.8 g/mol
• IUPAC Name: bis[2-[4-(4-hexylbenzoyl)benzoyl]oxyethyl]-dimethylazanium;bromide
• InChI: InChI=1S/C46H56NO6.BrH/c1-5-7-9-11-13-35-15-19-37(20-16-35)43(48)39-23-27-41(28-24-39)45(50)52-33-31-47(3,4)32-34-53-46(51)42-29-25-40(26-30-42)44(49)38-21-17-36(18-22-38)14-12-10-8-6-2;/h15-30H,5-14,31-34H2,1-4H3;1H/q+1;/p-1
• InChI Key: OVNHSQYCUAJFIO-UHFFFAOYSA-M
• Canonical SMILES: CCCCCCC1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)C(=O)OCC[N+](C)(C)CCOC(=O)C3=CC=C(C=C3)C(=O)C4=CC=C(C=C4)CCCCCC.[Br-]

Description

Ethanaminium, 2-((4-(4-hexylbenzoyl)benzoyl)oxy)-N-(2-((4-(4-hexylbenzoyl)benzoyl)oxy)ethyl)-N,N-dimethyl-, bromide is a complex organic compound characterized by its unique structure, which includes multiple benzoyl groups and a bromide ion

Preparation Methods

The synthesis of Ethanaminium, 2-((4-(4-hexylbenzoyl)benzoyl)oxy)-N-(2-((4-(4-hexylbenzoyl)benzoyl)oxy)ethyl)-N,N-dimethyl-, bromide typically involves multiple steps. The process begins with the preparation of 4-hexylbenzoic acid, which is then subjected to a series of reactions to introduce the benzoyl groups and the ethylamine moiety. The final step involves the introduction of the bromide ion to form the desired compound. Industrial production methods may involve optimization of reaction conditions to maximize yield and purity.

Chemical Reactions Analysis

Ethanaminium, 2-((4-(4-hexylbenzoyl)benzoyl)oxy)-N-(2-((4-(4-hexylbenzoyl)benzoyl)oxy)ethyl)-N,N-dimethyl-, bromide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using common reducing agents to yield reduced forms of the compound.

Substitution: The bromide ion can be substituted with other nucleophiles under appropriate conditions, leading to the formation of different derivatives.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles like sodium azide. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Ethanaminium, 2-((4-(4-hexylbenzoyl)benzoyl)oxy)-N-(2-((4-(4-hexylbenzoyl)benzoyl)oxy)ethyl)-N,N-dimethyl-, bromide has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, particularly in the synthesis of complex molecules.

Biology: The compound’s unique structure makes it a candidate for studying interactions with biological molecules.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Ethanaminium, 2-((4-(4-hexylbenzoyl)benzoyl)oxy)-N-(2-((4-(4-hexylbenzoyl)benzoyl)oxy)ethyl)-N,N-dimethyl-, bromide involves its interaction with molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to specific sites, modulating the activity of these targets and influencing various biochemical pathways.

Comparison with Similar Compounds

Ethanaminium, 2-((4-(4-hexylbenzoyl)benzoyl)oxy)-N-(2-((4-(4-hexylbenzoyl)benzoyl)oxy)ethyl)-N,N-dimethyl-, bromide can be compared with similar compounds, such as:

4-Hexylresorcinol: Shares the hexylbenzoyl group but differs in overall structure and applications.

Dihydroxybenzenes: Compounds like catechol, resorcinol, and hydroquinone have similar aromatic structures but different functional groups and properties.

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties.